2-(2-Bromophenyl)piperidine

• IUPAC Name: 2-(2-bromophenyl)piperidine
• InChI: InChI=1S/C11H14BrN/c12-10-6-2-1-5-9(10)11-7-3-4-8-13-11/h1-2,5-6,11,13H,3-4,7-8H2
• InChI Key: BZQYYLIFPSPOKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=CC=CC=C2Br
• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• CAS RN: 383128-15-2

Description

“2-(2-Bromophenyl)piperidine” is an organic compound with the molecular weight of 240.14. It is a derivative of piperidine, a six-membered ring with five carbon atoms and one nitrogen atom.

Physical And Chemical Properties Analysis

“2-(2-Bromophenyl)piperidine” is a liquid at room temperature. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines, including 2-(2-Bromophenyl)piperidine, serve as essential building blocks in drug development. . Researchers explore various synthetic methods to functionalize piperidines, aiming to create novel drug candidates. The bromine substitution in this compound may influence its pharmacokinetics and interactions with biological targets.

Materials Science and Organic Synthesis

Beyond pharmaceutical applications, piperidines find use in materials science and organic synthesis. Their reactivity allows for the construction of functionalized molecules, polymers, and materials with tailored properties. Researchers investigate the incorporation of piperidine-based units into materials for diverse applications, such as sensors, catalysts, or optoelectronic devices.

Safety and Hazards

While handling “2-(2-Bromophenyl)piperidine”, it is advised to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. It is also recommended to use personal protective equipment and ensure adequate ventilation.

Mechanism of Action

Target of Action

Piperidine derivatives have been associated with various biological activities, including anticancer potential . They have been found to interact with several crucial signaling pathways essential for the establishment of cancers .

Mode of Action

Piperidine derivatives have been known to interact with the olfactory system of insects, leading to the insect’s inability to recognize its host’s cues . In the context of anticancer activity, piperidine derivatives have been observed to regulate several crucial signaling pathways essential for the establishment of cancers .

Biochemical Pathways

Piperidine derivatives have been found to regulate several crucial signaling pathways essential for the establishment of cancers, such as stat-3, nf-κb, pi3k/aκt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-iκb, etc .

Pharmacokinetics

It is noted that piperidine derivatives are generally considered to have high gastrointestinal absorption and are permeable to the blood-brain barrier .

Result of Action

Piperidine derivatives have been observed to lead to inhibition of cell migration and help in cell cycle arrest to inhibit the survivability of cancer cells .

Action Environment

The success of piperidine derivatives in suzuki–miyaura coupling reactions has been attributed to a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .